3-(4-Fluorobenzoyl)thiazolidinecarboxylic acid

• Molecular Formula: C11H10FNO3S
• Molecular Weight: 255.27 g/mol
• IUPAC Name: 3-(4-fluorobenzoyl)-1,3-thiazolidine-2-carboxylic acid
• InChI: InChI=1S/C11H10FNO3S/c12-8-3-1-7(2-4-8)9(14)13-5-6-17-10(13)11(15)16/h1-4,10H,5-6H2,(H,15,16)
• InChI Key: XMZMJDUEAUHJDH-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(N1C(=O)C2=CC=C(C=C2)F)C(=O)O

Description

3-(4-Fluorobenzoyl)thiazolidinecarboxylic acid is a useful research compound. Its molecular formula is C11H10FNO3S and its molecular weight is 255.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 3-(4-fluorobenzoyl)thiazolidinecarboxylate (28.33 g, 0.1 mol) is suspended in ethanolic KOH (5% strength, 165 ml, 0.15 mol) and the mixture is subsequently heated at 50° C. (IT) for 2 h. The cooled solution is acidified (pH 2-3) with water (100 ml) and dil. phosphoric acid (8%, 150 ml). Precipitated salts are brought into solution again by addition of water (150 ml). This aqueous solution is extracted with diethyl ether (500 ml), the ethereal extracts are washed with sat. NaCl solution (100 ml), dried over Na2SO4 (sicc.) and concentrated in vacuo. The residue is crystallized from diisopropyl ether (40 ml): 24.87 g.